4-Fluoro-3-iodobenzonitrile
Overview
Description
4-Fluoro-3-iodobenzonitrile is a chemical compound with the CAS Number: 159719-57-0 . It has a molecular weight of 247.01 . The IUPAC name for this compound is 4-fluoro-3-iodobenzonitrile .
Molecular Structure Analysis
The InChI code for 4-Fluoro-3-iodobenzonitrile is1S/C7H3FIN/c8-6-2-1-5 (4-10)3-7 (6)9/h1-3H . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Energetic and Structural Studies
4-Fluoro-3-iodobenzonitrile has been a subject of energetic and structural studies. For instance, a research on the energetic study of 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile examined their standard molar enthalpies of formation, vaporization, and sublimation. This study utilized high-temperature Calvet microcalorimetry and static methods to determine vapor pressure, providing insights into the structural and electronic properties of these compounds (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).
Thermodynamic and Aromaticity Studies
Thermodynamic and aromaticity studies on iodobenzonitrile isomers, including 4-iodobenzonitrile, have contributed to understanding the strength of halogen-halogen and halogen-cyano intermolecular interactions. These studies employed methods like rotating-bomb calorimetry and differential scanning calorimetry, enhancing the knowledge about electronic behavior and interactions in these compounds (Rocha, Silva, & Silva, 2013).
Synthesis and Application in Liquid Crystals
4-Fluoro-3-iodobenzonitrile has been used in the synthesis of various chemical compounds. A study described the preparation of 4′-alkyl- and 4′-alkoxy-4-cyano-3-fluorobiphenyls, highlighting the significant effects of fluoro substitution on the transition temperatures in biphenyls, which is crucial for the development of liquid crystals (Gray, Hird, Ifill, Smith, & Toyne, 1995).
Spectroscopy and Electronic Studies
Spectroscopic studies have been conducted on 4-fluorobenzonitrile, providing insights into its vibrational features and electronic states. For example, resonance-enhanced multiphoton ionization and mass-analyzed threshold ionization spectroscopy were used to study its vibrational characteristics, offering a deeper understanding of the substitution effects of fluorine atoms and cyano groups (Zhao, Jin, Hao, Yang, Li, & Jia, 2018).
Radiofluorination and Biomedical Applications
The compound has also been explored in the context of radiofluorination for potential biomedical applications. A study on radiofluorinated 4-fluorobenzonitrile oxide demonstrated its rapid reaction with different alkenes and alkynes, suggesting its usefulness in preparing low-molecular-weight radiopharmaceuticals (Zlatopolskiy, Kandler, Kobus, Mottaghy, & Neumaier, 2012).
Safety and Hazards
properties
IUPAC Name |
4-fluoro-3-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3FIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXQVRZMBNRJTHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)I)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3FIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40433838 |
Source
|
| Record name | 4-Fluoro-3-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40433838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-iodobenzonitrile | |
CAS RN |
159719-57-0 |
Source
|
| Record name | 4-Fluoro-3-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40433838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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